{2-methoxy-4-[(E)-(3-methyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetonitrile

• Molecular Formula: C14H12N2O3S2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 2-[2-methoxy-4-[(E)-(3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetonitrile
• InChI: InChI=1S/C14H12N2O3S2/c1-16-13(17)12(21-14(16)20)8-9-3-4-10(19-6-5-15)11(7-9)18-2/h3-4,7-8H,6H2,1-2H3/b12-8+
• InChI Key: RJSGOKBCERIJOL-XYOKQWHBSA-N
• Isomeric SMILES: CN1C(=O)/C(=C\C2=CC(=C(C=C2)OCC#N)OC)/SC1=S
• Canonical SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2)OCC#N)OC)SC1=S

Description

{2-methoxy-4-[(E)-(3-methyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetonitrile is an organic compound with a complex structure that includes a thiazolidinone ring, a phenoxy group, and an acetonitrile moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {2-methoxy-4-[(E)-(3-methyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetonitrile typically involves multiple steps. One common approach is to start with the preparation of the thiazolidinone ring, followed by the introduction of the phenoxy group and the acetonitrile moiety. The reaction conditions often include the use of solvents such as methanol or ethanol, and catalysts like p-toluenesulfonic acid.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The use of automated systems for monitoring and controlling reaction parameters is crucial to optimize the production process.

Chemical Reactions Analysis

Types of Reactions

{2-methoxy-4-[(E)-(3-methyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetonitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazolidinone ring to a thiazolidine ring.

Substitution: Nucleophilic substitution reactions can occur at the phenoxy group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide are employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce thiazolidine derivatives.

Scientific Research Applications

{2-methoxy-4-[(E)-(3-methyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetonitrile has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials with specific properties, such as optical or electronic applications.

Mechanism of Action

The mechanism of action of {2-methoxy-4-[(E)-(3-methyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetonitrile involves its interaction with specific molecular targets. The thiazolidinone ring can interact with enzymes or receptors, leading to inhibition or activation of biological pathways. The phenoxy group may also play a role in binding to target molecules, enhancing the compound’s overall activity.

Comparison with Similar Compounds

Similar Compounds

• {2-methoxy-4-[(E)-(3-pyridinylcarbonyl)hydrazono]methyl}phenoxyacetonitrile
• {2-methoxy-4-[(E)-(2-pyrazinylcarbonyl)hydrazono]methyl}phenoxyacetonitrile
• {2-methoxy-4-[(E)-(4-nitrobenzyl)carbonyl]hydrazono]methyl}phenoxyacetonitrile

Uniqueness

{2-methoxy-4-[(E)-(3-methyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetonitrile is unique due to the presence of the thiazolidinone ring, which imparts specific chemical and biological properties